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Compound of Interest

Compound Name: N-Nitrosoanatabine-d4

Cat. No.: B562027 Get Quote

Comprehensive Safety and Handling Guide: N-
Nitrosoanatabine-d4
This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for handling N-Nitrosoanatabine-d4 in a laboratory

setting. The information is targeted toward researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

N-Nitrosoanatabine-d4, a deuterated stable isotope-labeled form of N-Nitrosoanatabine,

should be handled with the same precautions as its non-deuterated counterpart. Nitrosamines

as a class are considered potent carcinogens, and N-Nitrosoanatabine is classified as toxic if

swallowed.[1][2] Therefore, strict adherence to safety protocols is mandatory.

Physical and Chemical Properties
A summary of the key quantitative data for N-Nitrosoanatabine-d4 is presented below.
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Property Value Source

Analyte Name
(S)-N-Nitrosoanatabine 2,4,5,6

D4
[3]

CAS Number 1426174-82-4 [3]

Molecular Formula C₁₀²H₄H₇N₃O [3]

Molecular Weight 193.24 g/mol [3]

Purity >95% (HPLC) [3]

Storage Temperature +4°C or -20°C [3][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary barrier against exposure. The following equipment

must be worn at all times when handling N-Nitrosoanatabine-d4.
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Protection Type
Specific
Recommendations

Purpose

Eye and Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is also

recommended.[5][6]

To prevent eye contact with

splashes or aerosols which

can cause irritation.

Hand Protection

Compatible, chemical-resistant

gloves (e.g., Butyl rubber).[5]

Gloves must be inspected

before use and removed using

proper technique to avoid skin

contact.

To prevent skin absorption, as

the substance is considered

toxic upon dermal contact.[5]

Body Protection
A laboratory coat or other

protective work clothing.[5][7]

To protect skin from accidental

spills or contamination.

Respiratory

All work should be conducted

in a certified chemical fume

hood to prevent inhalation.[5] If

ventilation is inadequate or for

spill cleanup, a NIOSH/MSHA-

approved respirator may be

necessary.[5]

To prevent inhalation of

aerosols or fine dust, which is

a primary route of exposure.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety. The following step-by-step

procedures provide direct, operational guidance.

Step-by-Step Handling Procedure
Training and Preparation:

All personnel must be fully trained on the hazards and safe handling procedures for this

compound before commencing work.[5]
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Ensure an eyewash station and safety shower are readily accessible and have been

recently tested.[7][8]

Prepare the designated work area, which must be a certified chemical fume hood.[5] The

area should be clean and uncluttered.

Assemble all necessary labware, solvents, and emergency spill materials beforehand.

Donning PPE:

Put on all required PPE as detailed in the table above before entering the designated

handling area.

Weighing and Solution Preparation:

If handling the compound as a solid, perform all weighing operations carefully within the

fume hood to avoid generating dust.[5]

When preparing solutions, add the solvent slowly to the compound. Use appropriate

volumetric glassware for accurate measurements.

Keep the container tightly closed when not in use.[7][9]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Properly dispose of all waste materials (see disposal plan below).

Remove PPE in the correct order to prevent cross-contamination and wash hands

thoroughly with soap and water.

Emergency Procedures
Spills:

Evacuate the immediate area and alert colleagues.

Wear all necessary PPE, including respiratory protection.[5]
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For liquid spills, absorb with an inert material like vermiculite or dry sand.[5]

For solid spills, carefully sweep or scoop the material to avoid dust generation.[5]

Place the absorbed or swept material into a clearly labeled, sealed container for

hazardous waste disposal.[5]

Clean the spill area thoroughly.

First Aid:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, removing contact lenses if present.[2][8] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[8]

Ingestion: If swallowed, rinse mouth and immediately call a poison center or doctor.[2] Do

NOT induce vomiting.[8]

Disposal Plan
All waste containing N-Nitrosoanatabine-d4 is considered hazardous.

Chemical Waste: Unused material and solutions should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with the compound

(e.g., gloves, pipette tips, absorbent pads) must be placed in a sealed container for

hazardous waste disposal.

Disposal Method: Do not allow the product to enter drains.[2] All waste must be disposed of

through a licensed hazardous waste disposal company, following all local, state, and federal

regulations.

Workflow and Safety Logic Diagram
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The following diagram illustrates the logical workflow for handling N-Nitrosoanatabine-d4,

from initial preparation to emergency response.

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase
4. Emergency Response

Prepare Fume Hood

Gather Materials & PPE

Don Full PPE

Weigh Compound / Prepare Solution

Perform Experiment

Spill Occurs Personnel ExposureDecontaminate Surfaces

Dispose of Waste

Doff PPE

Wash Hands

Contain & Clean Spill Administer First Aid

Seek Medical Attention
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Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for N-Nitrosoanatabine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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